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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-2-methylaniline, with the CAS number 19500-02-8, is an aromatic amine
derivative that serves as a versatile building block in organic synthesis. Its chemical structure,
featuring a methoxy and a methyl group on the aniline core, makes it a valuable precursor for
the synthesis of various heterocyclic compounds. This technical guide provides a
comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,
safety information, and its applications in the synthesis of biologically relevant molecules such
as indoles and quinolines.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methoxy-2-methylaniline is
presented in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 19500-02-8 [3]
Molecular Formula CsH11NO [3]
Molecular Weight 137.18 g/mol [31[4]
Colorless to light orange to
Appearance o ) [5]
yellow clear liquid or solid
Melting Point 27-28 °C [3]
Boiling Point Not available
Moderately soluble in organic
Solubility solvents, limited solubility in [2]
water
InChI=1S/C8H11NO/c1-6-
InChl 7(9)4-3-5-8(6)10-2/h3- [4]
5H,9H2,1-2H3
OPXLVWLFDKRYRB-
InChiKey [4]
UHFFFAOYSA-N
SMILES CC1=C(C=CC=C100C)N [4]

Synthesis Protocol

A general and efficient method for the synthesis of 3-Methoxy-2-methylaniline involves the

reduction of 2-methyl-3-nitroanisole.

Experimental Protocol: Synthesis of 3-Methoxy-2-methylaniline

Materials:

e 2-methyl-3-nitroanisole

» 5% Palladium on carbon (Pd/C)

e Ethanol
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e Hydrogen gas (H2)

e Diatomaceous earth

Procedure:

 In a suitable reaction vessel, dissolve 2-methyl-3-nitroanisole in ethanol.

o Carefully add a suspension of 5% palladium on carbon (wet) to the solution.

 Stir the reaction mixture at room temperature under a hydrogen atmosphere for

approximately 3 hours.

« Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

o Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove

the palladium catalyst.

o Concentrate the filtrate under reduced pressure to yield 3-Methoxy-2-methylaniline. The

product is typically obtained as a light purple oil with a quantitative yield.[6]
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Synthesis of 3-Methoxy-2-methylaniline.

Applications in Drug Development
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3-Methoxy-2-methylaniline is a key intermediate in the synthesis of heterocyclic scaffolds that
are prevalent in many biologically active compounds.[1][2] Notably, it is utilized in the
preparation of indoles, indazoles, and quinolines, which are known to possess a wide range of
pharmacological activities, including potential antiviral and neurochemical properties.[1]

Synthesis of Indole Derivatives

Indoles are a critical class of heterocyclic compounds found in numerous natural products and
pharmaceuticals. While specific protocols starting from 3-Methoxy-2-methylaniline are not
readily available in the provided search results, a general logical workflow for its use in indole
synthesis can be conceptualized based on established methods like the Fischer indole
synthesis or palladium-catalyzed cyclizations.

Reactants

(3-Methoxy-2-methylaniline) Reaction Product

| Intermediate
Condensation Cyclization Substituted Indole
Aldehyde or Ketone

Click to download full resolution via product page

General workflow for indole synthesis.

Synthesis of Quinoline Derivatives

Quinolines are another important class of nitrogen-containing heterocyclic compounds with
diverse biological activities, including antiviral properties.[1] Established methods for quinoline
synthesis, such as the Skraup, Doebner-von Miller, or Combes reactions, can be adapted to
use 3-Methoxy-2-methylaniline as the aniline component.
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General workflow for quinoline synthesis.

Safety and Handling

3-Methoxy-2-methylaniline is classified as harmful if swallowed.[4] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

Safety Data Summary:

Hazard Statement GHS Classification Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
] Acute toxicity, Oral (Category SWALLOWED: Call a P(_DI_SON

H302: Harmful if swallowed 2 CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P501: Dispose of
contents/container in
accordance with local

regulations.
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Conclusion

3-Methoxy-2-methylaniline is a valuable and versatile chemical intermediate with significant
potential in the fields of organic synthesis and drug discovery. Its utility as a precursor for the
synthesis of indoles and quinolines, coupled with the known biological activities of these
heterocyclic systems, underscores its importance for researchers and scientists in the
development of new therapeutic agents. Adherence to proper safety protocols is essential
when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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